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Compound of Interest

Compound Name: SR 1824

Cat. No.: B591233

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Sodium Hydroxide Solution, identified by UN number
1824. Adherence to these procedures is vital for ensuring laboratory safety and proper
chemical management.

Sodium Hydroxide solution (also known as caustic soda) is a corrosive substance that can
cause severe skin burns and eye damage.[1][2][3] It may also cause respiratory irritation.[1][4]
It is essential to handle this chemical with appropriate personal protective equipment in a well-
ventilated area, such as a chemical fume hood.[5][6]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling Sodium Hydroxide solution to
minimize the risk of exposure. The following table summarizes the required PPE.
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Personal Protective o
Body Part . Specifications
Equipment

Impermeable material (e.g.,
) ) nitrile, neoprene, or PVC).
Hands Chemical-resistant gloves )
Check for degradation and

penetration times.

E Safety glasses with side Must provide protection
es
Y shields or goggles against splashes.

To be used in conjunction with

safety glasses or goggles,
Face Face shield especially when handling

larger quantities or when there

is a significant splash risk.

A lab coat or chemical-
] ) resistant apron. For larger
Body Protective clothing N ) i
guantities, chemical-resistant

coveralls may be necessary.

Chemical-resistant footwear is
Feet Closed-toe shoes
recommended.[4]

Handling and Storage Procedures

Proper handling and storage are critical to prevent accidents and maintain the integrity of the
chemical.

» Handling:
o Always work in a well-ventilated area, preferably under a chemical fume hood.[6]
o Avoid direct contact with skin, eyes, and clothing.[1][5]

o Do not inhale mist, vapors, or spray.[3][4]
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o When diluting, always add the sodium hydroxide solution to water slowly; never add water
to the solution, as this can cause a violent exothermic reaction.

o Use corrosion-resistant containers and equipment.[1] Be aware that the solution is
corrosive to metals such as aluminum, tin, lead, and zinc.[3][6]

o Wash hands thoroughly after handling.[1][5]

e Storage:

o Store in a cool, dry, well-ventilated area away from incompatible materials such as acids,
oxidizing agents, and metals.[1][5]

o Keep containers tightly closed when not in use.[1][3][5]
o Store in a corrosive-resistant container with a resistant inner liner.[1]

o Ensure the storage area is locked to prevent unauthorized access.[1]

Emergency and First-Aid Measures

In the event of an exposure or spill, immediate action is necessary.
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Exposure Route

First-Aid Procedure

Skin Contact

Immediately remove all contaminated clothing.
[1][4] Rinse the affected skin with plenty of water
for at least 15 minutes.[1] Seek immediate

medical attention.[1]

Eye Contact

Immediately rinse cautiously with water for
several minutes.[1] Remove contact lenses if
present and easy to do. Continue rinsing.[1]

Seek immediate medical attention.[1][6]

Move the person to fresh air and keep them in a

position comfortable for breathing.[1][5] If

Inhalation o o
breathing is difficult, administer oxygen.[1] Seek
immediate medical attention.[1]
Rinse mouth thoroughly with water.[1][5] Do
Ingestion NOT induce vomiting.[1][4][5] Seek immediate

medical attention.[1]

Spill and Disposal Plan

A clear plan for managing spills and disposing of waste is essential for laboratory safety and

environmental protection.

e Spill Response:

o Evacuate the immediate area if the spill is large or in a confined space.

[e]

o

[¢]

generate heat.

[¢]

Wear appropriate PPE, including respiratory protection if necessary.
Contain the spill using absorbent materials.[4][5]

Neutralize the spill with a weak acid (e.g., dilute acetic acid) with caution, as this can

Collect the neutralized residue and place it in a suitable container for disposal.[4]
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o Clean the spill area thoroughly with water.
e Disposal:

o Dispose of waste sodium hydroxide solution and contaminated materials in accordance
with local, state, and federal regulations.[1]

o Do not dispose of the solution down the drain without neutralization and significant
dilution, and only if permitted by local regulations.

o Waste containers should be clearly labeled.

Workflow for Safe Handling of UN 1824

The following diagram outlines the standard operating procedure for safely handling Sodium
Hydroxide solution from preparation to disposal.
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Caption: Standard operating procedure for handling UN 1824.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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